methyl 4-(2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H21N5O4S/c1-29-17-9-7-16(8-10-17)25-11-12-26-20(25)23-24-21(26)31-13-18(27)22-15-5-3-14(4-6-15)19(28)30-2/h3-10H,11-13H2,1-2H3,(H,22,27)
• InChI Key: PVTDPUQJYGSPDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, an imidazotriazole group, a thioacetamido group, and a benzoate group. These groups suggest that the compound could have a variety of chemical and physical properties, depending on the specific arrangement and interactions of these groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of several different functional groups. The methoxyphenyl and benzoate groups are aromatic, suggesting that parts of the molecule might be planar. The imidazotriazole group contains several nitrogen atoms, which could participate in hydrogen bonding or coordinate covalent bonding.

Scientific Research Applications

Anticancer Activity

• The 1,2,3-triazole moiety in this compound has been associated with anticancer properties. .

Antimicrobial Properties

• Hydrazones, such as the synthesized compound, have demonstrated antimicrobial activity. .

Anti-Inflammatory Potential

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Antiviral Applications

• The 1,2,3-triazole scaffold has been linked to antiviral activity. .

Drug Discovery and Pharmacophore Exploration

• The pyrazole ring is a crucial pharmacophore in drug discovery. .

X-Ray Diffraction Studies and Structural Characterization

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Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its physical and chemical properties, studying its reactivity, and exploring its potential uses in fields like medicine or materials science.